Cas no 4148-93-0 (Benzene, [(1-methyl-1-phenylethyl)thio]-)

Benzene, [(1-methyl-1-phenylethyl)thio]- structure
4148-93-0 structure
Product Name:Benzene, [(1-methyl-1-phenylethyl)thio]-
CAS No:4148-93-0
MF:C15H16S
MW:228.352542877197
CID:1516134
PubChem ID:576894
Update Time:2025-04-21

Benzene, [(1-methyl-1-phenylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [(1-methyl-1-phenylethyl)thio]-
    • cumyl phenyl sulfide
    • Phenyl 2-phenylisopropyl sulfide
    • AKOS024325059
    • Phenyl(2-phenylpropan-2-yl)sulfane
    • [1-Methyl-1-(phenylsulfanyl)ethyl]benzene #
    • SCHEMBL13299807
    • 2-phenyl-2-phenylthiopropane
    • starbld0008589
    • ZOABXTJWWVGXAM-UHFFFAOYSA-N
    • ALPHA,ALPHA-DIMETHYLBENZYL PHENYL SULFIDE
    • 4148-93-0
    • Inchi: 1S/C15H16S/c1-15(2,13-9-5-3-6-10-13)16-14-11-7-4-8-12-14/h3-12H,1-2H3
    • InChI Key: ZOABXTJWWVGXAM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C(C)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 228.09738
  • Monoisotopic Mass: 228.09727168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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